Cas no 2228626-57-9 ({1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanol)

• Product Name: {1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanol
• CAS No: 2228626-57-9
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 5934983
• PubChem ID: 165708460
• Update Time: 2025-06-09

{1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanol
• EN300-1922665
• 2228626-57-9
• {1-[2-(4-bromophenyl)ethyl]-2,2-dimethylcyclopropyl}methanol

• Inchi： 1S/C14H19BrO/c1-13(2)9-14(13,10-16)8-7-11-3-5-12(15)6-4-11/h3-6,16H,7-10H2,1-2H3
• InChI Key： GWPJPDFAPJSGCW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1(CO)CC1(C)C

Computed Properties

• Exact Mass: 282.06193g/mol
• Monoisotopic Mass: 282.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanol

Chemical Profile of 1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl)methanol (CAS No. 2228626-57-9)

1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl)methanol, identified by its CAS number 2228626-57-9, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclopropyl backbone substituted with an ethyl chain and a brominated phenyl group, which together contribute to its distinct chemical properties and reactivity.

The molecular structure of 1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl)methanol consists of a cyclopropyl ring substituted with two methyl groups at the 2-position, an ethyl chain extending from the other position of the cyclopropyl ring, and a hydroxymethyl group at the end of the ethyl chain. The presence of the 4-bromophenyl moiety introduces a halogenated aromatic ring, which is a common feature in many pharmacologically active compounds. This structural motif allows for diverse interactions with biological targets, making it a valuable scaffold for drug discovery and development.

In recent years, there has been significant interest in cyclopropyl-containing compounds due to their potential as bioactive molecules. The rigid three-membered cyclopropyl ring introduces conformational constraints that can influence the binding affinity and selectivity of these compounds towards biological targets. Additionally, the bromine atom in the 4-bromophenyl group enhances electrophilicity, making it susceptible to various chemical transformations such as cross-coupling reactions, which are widely used in synthetic organic chemistry.

One of the most compelling aspects of 1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl)methanol is its potential application in the synthesis of novel pharmaceutical agents. The combination of the cyclopropyl scaffold and the brominated phenyl group provides a versatile platform for further functionalization. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the structural diversity and pharmacological profile of derivatives.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. These molecules have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and antimicrobial properties. The structural features of 1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl)methanol make it an attractive candidate for further investigation in these areas. Specifically, the presence of the hydroxymethyl group suggests potential for further derivatization into more complex molecules with enhanced biological activity.

The synthesis of 1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl)methanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the cyclopropyl ring, followed by functionalization at various positions to introduce the desired substituents. The use of advanced synthetic techniques such as transition metal catalysis has been instrumental in facilitating these transformations efficiently.

In conclusion, 1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl)methanol (CAS No. 2228626-57-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its rigid cyclopropyl backbone combined with the electrophilic 4-bromophenyl group provides a versatile scaffold for further chemical modification and exploration. As research in this area continues to advance, compounds like this are likely to play a significant role in the development of new therapeutic agents.